4-isopropoxy-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)benzamide
CAS No.: 2034348-67-7
Cat. No.: VC7313926
Molecular Formula: C20H20N6O3
Molecular Weight: 392.419
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2034348-67-7 |
|---|---|
| Molecular Formula | C20H20N6O3 |
| Molecular Weight | 392.419 |
| IUPAC Name | N-[[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]-4-propan-2-yloxybenzamide |
| Standard InChI | InChI=1S/C20H20N6O3/c1-12(2)28-16-6-4-14(5-7-16)19(27)21-11-18-24-23-17-10-15(8-9-26(17)18)20-22-13(3)25-29-20/h4-10,12H,11H2,1-3H3,(H,21,27) |
| Standard InChI Key | NQQXGMPFASEJAF-UHFFFAOYSA-N |
| SMILES | CC1=NOC(=N1)C2=CC3=NN=C(N3C=C2)CNC(=O)C4=CC=C(C=C4)OC(C)C |
Introduction
The compound 4-isopropoxy-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)- triazolo[4,3-a]pyridin-3-yl)methyl)benzamide is a complex organic molecule featuring multiple functional groups, including an isopropoxy group, a benzamide moiety, and a triazolopyridine ring system. This compound belongs to the broader class of heterocyclic compounds, which are known for their diverse biological activities and applications in medicinal chemistry.
Molecular Formula and Weight
-
Molecular Formula: CHNO
-
Molecular Weight: Approximately 421.45 g/mol
Synthesis and Characterization
The synthesis of 4-isopropoxy-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)- triazolo[4,3-a]pyridin-3-yl)methyl)benzamide likely involves multi-step organic reactions, including the formation of the triazolopyridine core and subsequent attachment of the oxadiazole and benzamide moieties. Characterization techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for confirming the structure and purity of the compound.
Biological Activity and Potential Applications
Compounds with similar structures have shown promise in medicinal chemistry due to their potential interactions with biological targets such as enzymes or receptors. Preliminary studies on related compounds suggest activity against diseases such as cancer or inflammation, although specific data on 4-isopropoxy-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)- triazolo[4,3-a]pyridin-3-yl)methyl)benzamide is limited.
Data Table: Comparison with Similar Compounds
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume